Multiple underlying images tuned by Mn-doped Zn–Cu–In–S quantum dots
RSC Advances Pub Date: 2023-11-24 DOI: 10.1039/D3RA06373A
Abstract
In this study, ZnS capped Cu–In–S (ZCIS) quantum dots doped with Mn ions are synthesized by a thermal injection method, with luminescence covering almost the entire visible area. The large Stokes shift effectively inhibits the self-absorption effect under luminescence, and the quantum yield of ZCIS quantum dots increased from 38% to 50% after ZnS capping and further to 69% after doping with Mn. First, red-, yellow-, and blue-emitting quantum dots were synthesized and then, polychromatic ensembles were obtained by mixing the trichromatic quantum dots in a different ratio. Using the home-built inkjet printer, multilayered and multicolor mixed patterns were obtained for information pattern storage and multilayer pattern recognition and reading.
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Journal Name：RSC Advances
Research Products
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CAS no.: 119584-73-5
